Cas no 15569-85-4 (rac-Cotinine)

rac-Cotinine Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrrolidinone,1-methyl-5-(3-pyridinyl)-
- 1-Methyl-5-(3-pyridinyl)-2-pyrrolidinone
- rac Cotinine
- RAC-COTININE
- 1-methyl-5-pyridin-3-yl-pyrrolidin-2-one
- NCGC00093739-04
- CHEMBL664
- NCGC00093739-10
- HMS3393A15
- 15569-85-4
- 1-methyl-5-pyridin-3-ylpyrrolidin-2-one
- 66269-66-7
- NCGC00093739-07
- FT-0665183
- 2-Pyrrolidinone, 1-methyl-5-(3-pyridinyl)-, (S)-
- 1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one
- AKOS026750058
- 350818-68-7
- (+/-)-Cotinine
- PB32127
- DTXSID6047577
- NCGC00015249-02
- NCGC00093739-02
- NCGC00093739-09
- LS-13784
- 2-Pyrrolidinone, 1-methyl-5-(3-pyridinyl)-
- FT-0665184
- NCGC00093739-03
- CHEBI:182609
- CONTININE-2,4,5,6-D4 (PYRIDINE-D4)
- NSC_21906
- BP-21994
- FT-0665181
- NCGC00094632-01
- NCGC00093739-06
- HMS3370B20
- NS00075577
- NCGC00093739-05
- FT-0665182
- (-)-Cotinine;(S)-Cotinine;NIH-10498
- J-009215
- FT-0695369
- BDBM82069
- UIKROCXWUNQSPJ-UHFFFAOYSA-N
- CAS_21906
- SB10317
- NCGC00015249-03
- FT-0624074
- SCHEMBL49061
- COTININE(15% OF THE DOSE)
- NCGC00094632-02
- NCGC00093739-01
- DB-070947
- S-(-)-Cotinine
- rac-Cotinine
-
- Inchi: InChI=1S/C10H12N2O/c1-12-9(4-5-10(12)13)8-3-2-6-11-7-8/h2-3,6-7,9H,4-5H2,1H3
- InChI Key: UIKROCXWUNQSPJ-UHFFFAOYSA-N
- SMILES: CN1C(C2=CC=CN=C2)CCC1=O
Computed Properties
- Exact Mass: 176.09500
- Monoisotopic Mass: 176.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 33.2Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: 48-50°C
- Boiling Point: 316.0±0.0 °C at 760 mmHg
- Flash Point: 166.7±25.9 °C
- Refractive Index: 1.555
- Solubility: Chloroform (Slightly) , Dichloromethane (Slightly), Ethanol (Slightly), Methanol
- Stability/Shelf Life: Temperature Sensitive and Hygroscopic
- PSA: 33.20000
- LogP: 1.31280
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
rac-Cotinine Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Storage Condition:Hygroscopic, -20°C Freezer, Under Inert Atmosphere
rac-Cotinine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | C725004-50mg |
rac-Cotinine |
15569-85-4 | 50mg |
$1722.00 | 2023-05-18 | ||
TRC | C725004-5mg |
rac-Cotinine |
15569-85-4 | 5mg |
$ 228.00 | 2023-09-08 | ||
TRC | C725004-2mg |
rac-Cotinine |
15569-85-4 | 2mg |
$161.00 | 2023-05-18 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-212726-5 mg |
rac Cotinine, |
15569-85-4 | 5mg |
¥2,294.00 | 2023-07-11 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-212726-5mg |
rac Cotinine, |
15569-85-4 | 5mg |
¥2294.00 | 2023-09-05 | ||
TRC | C725004-10mg |
rac-Cotinine |
15569-85-4 | 10mg |
$ 402.00 | 2023-09-08 | ||
Alichem | A029204128-5g |
1-Methyl-5-(pyridin-3-yl)pyrrolidin-2-one |
15569-85-4 | 95% | 5g |
2,158.00 USD | 2021-06-01 | |
Alichem | A029204128-1g |
1-Methyl-5-(pyridin-3-yl)pyrrolidin-2-one |
15569-85-4 | 95% | 1g |
719.00 USD | 2021-06-01 | |
Chemenu | CM365181-1g |
1-Methyl-5-(pyridin-3-yl)pyrrolidin-2-one |
15569-85-4 | 95% | 1g |
$712 | 2023-01-01 | |
TRC | C725004-25mg |
rac-Cotinine |
15569-85-4 | 25mg |
$ 988.00 | 2023-09-08 |
rac-Cotinine Related Literature
-
Arezoo Habibagahi,Nicholas Alderman,Cariton Kubwabo Anal. Methods 2020 12 4276
-
Bee Lan Lee,Yanhong Gao,Ai Li New,Xu Wang,Woon-Puay Koh,Choon Nam Ong Anal. Methods 2010 2 878
-
Kyungyeon Lee,Taehee Yoon,Hee-seon Yang,Sunyeong Cha,Yong-Pil Cheon,Leila Kashefi-Kheyrabadi,Hyo-Il Jung Lab Chip 2020 20 320
-
Norihiro Kobayashi,Erika Banzono,Yuko Shimoda,Hiroyuki Oyama,Toshiomi Kunihiro,Izumi Morita,Mitsuhiro Ohta Anal. Methods 2011 3 1995
-
Zhongqian Hu,Bing Yan J. Mater. Chem. A 2023 11 4739
Additional information on rac-Cotinine
Comprehensive Overview of rac-Cotinine (CAS No. 15569-85-4): Properties, Applications, and Research Insights
rac-Cotinine (CAS No. 15569-85-4) is a racemic mixture of cotinine, a major metabolite of nicotine. This compound has garnered significant attention in biomedical research due to its unique pharmacological properties and potential therapeutic applications. Unlike nicotine, rac-Cotinine exhibits a milder psychoactive profile, making it a subject of interest in studies related to smoking cessation, neurodegenerative diseases, and even mental health.
The chemical structure of rac-Cotinine features a pyrrolidine ring attached to a pyridine moiety, which contributes to its stability and bioavailability. With a molecular formula of C10H12N2O, this compound is often utilized as a biomarker for nicotine exposure in clinical and forensic settings. Researchers are increasingly exploring its role in modulating neurotransmitter systems, particularly in the context of cognitive enhancement and neuroprotection.
One of the most searched questions about rac-Cotinine is its potential role in smoking cessation therapies. Studies suggest that cotinine may help reduce nicotine cravings without the addictive side effects of nicotine itself. This aligns with the growing demand for natural alternatives to traditional smoking cessation aids, such as nicotine patches or gums. Additionally, rac-Cotinine is being investigated for its anti-inflammatory and antioxidant properties, which could have implications for treating conditions like Alzheimer's disease and Parkinson's disease.
In the realm of mental health, rac-Cotinine has shown promise in preclinical studies for its potential to alleviate symptoms of depression and anxiety. This is particularly relevant given the rising global focus on mental wellness and the search for novel therapeutic agents. The compound's ability to cross the blood-brain barrier further enhances its appeal as a candidate for neuropharmacology research.
From a technical standpoint, rac-Cotinine is typically synthesized through the oxidation of nicotine or extracted from tobacco leaves. Its racemic nature means it contains both enantiomers, which may exhibit different biological activities. This aspect is critical for researchers aiming to develop enantiomerically pure formulations for targeted therapies. Analytical techniques such as HPLC and GC-MS are commonly employed to quantify rac-Cotinine in biological samples, underscoring its importance in toxicology and pharmacokinetics.
The safety profile of rac-Cotinine is another area of interest. Unlike nicotine, it does not significantly elevate heart rate or blood pressure, making it a safer compound for research and potential clinical use. However, comprehensive toxicological studies are still needed to fully understand its long-term effects. This cautious approach reflects the broader trend in precision medicine and personalized healthcare, where safety and efficacy are paramount.
In summary, rac-Cotinine (CAS No. 15569-85-4) is a multifaceted compound with wide-ranging implications for biomedical research and therapeutic development. Its unique properties, coupled with the growing body of evidence supporting its benefits, position it as a promising candidate for future innovations in health and wellness. As research continues to unfold, rac-Cotinine may well become a cornerstone in the next generation of neuroactive compounds and biomarkers.
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